ethyl 1,5-dimethyl-3-(morpholin-4-ylsulfonyl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 1,5-dimethyl-3-(morpholin-4-ylsulfonyl)-1H-pyrazole-4-carboxylate is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using a specific method. In
Scientific Research Applications
Synthesis and Cancer Research Applications
- Synthesis of Novel Pyrazolo[1,5-a]pyrazin-4(5H)-one Derivatives: Research demonstrates the synthesis of substituted pyrazolo[1,5-a]pyrazin-4(5H)-one by reacting ethyl 1-(2-oxo-2-phenylethyl)-3-phenyl-1H-pyrazole-5-carboxylate derivatives. These compounds were shown to inhibit the growth of A549 and H322 lung cancer cells in dosage-dependent manners, highlighting their potential in cancer treatment (Zheng et al., 2011).
Molecular Interactions and Spectroscopic Analysis
- Studies on Molecular Weaker Interactions: Another study focused on ethyl 3,5-dimethyl-4-[3-(2-nitro-phenyl)-acryloyl]-1H-pyrrole-2-carboxylate (EDNPAPC), analyzing its geometrical, spectral, and thermodynamic properties. The study provides insights into the molecular interactions present in the molecule, contributing to the understanding of hydrogen bonding in dimer formation and its potential in designing materials for nonlinear optical (NLO) applications (Singh et al., 2013).
Synthesis of Morpholinylpyrrolyl Tetrahydrothieno[2,3-c] Isoquinoline
- Synthesis and Reactions of Some New Morpholinylpyrrolyl Derivatives: This research involved the synthesis of ethyl-5-morpholin-4-yl-1-(1H-pyrrol-1-yl)-6,7,8,9-tetrahydrothieno[2,3-c]isoquinoline-2-carboxylate and its derivatives, exploring their potential for further chemical reactions and applications in creating new heterocyclic compounds (Zaki et al., 2014).
properties
IUPAC Name |
ethyl 1,5-dimethyl-3-morpholin-4-ylsulfonylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O5S/c1-4-20-12(16)10-9(2)14(3)13-11(10)21(17,18)15-5-7-19-8-6-15/h4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICOGVISWNXTCBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1S(=O)(=O)N2CCOCC2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1,5-dimethyl-3-(morpholin-4-ylsulfonyl)-1H-pyrazole-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.